Cas no 39791-96-3 (2-chloro-5,6-dimethyl-1H-1,3-benzodiazole)

2-chloro-5,6-dimethyl-1H-1,3-benzodiazole structure
39791-96-3 structure
Product Name:2-chloro-5,6-dimethyl-1H-1,3-benzodiazole
CAS No:39791-96-3
MF:C9H9ClN2
MW:180.634160757065
MDL:MFCD00626358
CID:305499
PubChem ID:275464
Update Time:2025-04-19

2-chloro-5,6-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5,6-dimethyl-1H-benzimidazole
    • 1H-BENZIMIDAZOLE, 2-CHLORO-5,6-DIMETHYL-
    • 2-chloro-5,6-dimethyl-1H-benzo[d]imidazole
    • 2-Chlor-5,6-dimethyl-benzimidazol
    • 2-chloro-5,6-dimethyl-1H-benzoimidazole
    • 2-chloro-5,6-dimethylbenzimidazole
    • 4,5-dimethyl-1,2-chlorobenzimidazole
    • 5,6-dimethyl-2-chlorobenzimidazole
    • 2-chloro-5,6-dimethyl-1H-1,3-benzodiazole
    • O10729
    • SCHEMBL1192746
    • NSC-122333
    • TQP0914
    • EN300-1266396
    • FT-0646180
    • CS-0376957
    • AKOS006275264
    • NSC122333
    • DTXSID60298300
    • LTWREDHXPZYJOA-UHFFFAOYSA-N
    • MFCD00626358
    • 39791-96-3
    • A824737
    • MDL： MFCD00626358
    • Inchi： 1S/C9H9ClN2/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H,11,12)
    • InChI Key： LTWREDHXPZYJOA-UHFFFAOYSA-N
    • SMILES： ClC1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

  • Exact Mass: 180.04500
  • Monoisotopic Mass: 180.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.293
  • Boiling Point: 358.1°C at 760 mmHg
  • Flash Point: 201.6 °C
  • Refractive Index: 1.654
  • PSA: 28.68000
  • LogP: 2.83310

2-chloro-5,6-dimethyl-1H-1,3-benzodiazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-chloro-5,6-dimethyl-1H-1,3-benzodiazole Pricemore >>

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abcr
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